molecular formula C9H9N3 B8484140 2-Methyl-1,6-naphthyridin-5-amine

2-Methyl-1,6-naphthyridin-5-amine

Cat. No. B8484140
M. Wt: 159.19 g/mol
InChI Key: DJEBDOABRZOAJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-1,6-naphthyridin-5-amine is a useful research compound. Its molecular formula is C9H9N3 and its molecular weight is 159.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methyl-1,6-naphthyridin-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methyl-1,6-naphthyridin-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Methyl-1,6-naphthyridin-5-amine

Molecular Formula

C9H9N3

Molecular Weight

159.19 g/mol

IUPAC Name

2-methyl-1,6-naphthyridin-5-amine

InChI

InChI=1S/C9H9N3/c1-6-2-3-7-8(12-6)4-5-11-9(7)10/h2-5H,1H3,(H2,10,11)

InChI Key

DJEBDOABRZOAJZ-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(C=C1)C(=NC=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-Benzyl-2-methyl-1,6-naphthyridin-5-amine (1.42 g, 5.7 mmol) was dissolved in sulfuric acid (6 mL) and water (3 mL). The solution was heated to 130° C. and stirred for 3 hours. The reaction mixture was poured into ice water and neutralized with sodium hydroxide adjusting pH to 8-10. The solution was then concentrated under reduced pressure. The solid was triturated in ethanol (30 mL×2) and filtered. The filtrate was concentrated to dryness and purified by reverse phase column chromatography, and a brown solid (485 mg) was obtained. MS (ESI): m/z 160 [M+H]+.
Name
N-Benzyl-2-methyl-1,6-naphthyridin-5-amine
Quantity
1.42 g
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
3 mL
Type
solvent
Reaction Step Three

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